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Introduction

Ziapin 2 is a novel, membrane-targeted, molecular optomechanical light transducer.[1] It is an
amphiphilic azobenzene compound that has garnered significant interest for its ability to
modulate the electrical properties of cell membranes upon photo-stimulation.[2][3] This
capability allows for the non-genetic, remote control of cellular excitability, with potential
applications in neuroscience and cardiology.[4][5] Ziapin 2 functions by inserting into the
plasma membrane and undergoing a conformational change when exposed to light, which in
turn alters the physical properties of the membrane.[3] This technical guide provides a
comprehensive overview of the core molecular properties, solubility, and key experimental
methodologies related to Ziapin 2.

Molecular Properties

Ziapin 2 possesses a unique amphiphilic structure, featuring an aminoazobenzene
chromophore, which is responsible for its photoswitching behavior.[6] The key molecular
identifiers and physicochemical properties of Ziapin 2 are summarized in the table below. It
should be noted that while several core properties have been identified, values for pKa and
LogP are not readily available in the reviewed scientific literature.
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Property Value Source(s)
Not available in searched
IUPAC Name ]
literature
CAS Number 2399497-60-8 [7]
Molecular Formula C40H54Br2N6 [7]
Molecular Weight 778.7 g/mol [7]
Not available in searched
pKa .
literature
Not available in searched
LogP

literature

Solubility

The solubility of Ziapin 2 is a critical factor for its application in biological systems. It is

characterized by its lipophilic nature, which facilitates its insertion into the cell membrane.[2]

Detailed solubility data is presented in the table below.

Solvent Solubility Conditions Source(s)
DMSO 50 mg/mL (64.21 mM)  Requires sonication [1]
Water Poorly soluble [8]
Forms aggregates,
PBS hampering [7]

isomerization

Mechanism of Action: An Optomechanical

Transducer

Ziapin 2's mechanism of action is based on its ability to function as a light-sensitive switch at

the molecular level.[3] In its dark, more stable state, Ziapin 2 exists predominantly in the trans
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isomeric form.[3] As an amphiphilic molecule, it spontaneously inserts into the lipid bilayer of
the cell membrane.[2]

Once in the membrane, the trans-Ziapin 2 molecules can form dimers, which leads to a
thinning of the membrane and a consequent increase in its capacitance.[3] Upon illumination
with visible light of approximately 470 nm, Ziapin 2 undergoes a rapid photo-isomerization to
its cis form.[3][6] This conformational change disrupts the dimers, causing the membrane to
relax and thicken, which in turn decreases the membrane capacitance.[3] This light-induced
modulation of membrane capacitance results in a transient hyperpolarization of the cell's
membrane potential.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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